Cas no 76088-63-6 (1,2,3-Benzenetriol,4-nitro-)
1,2,3-Benzenetriol,4-nitro- structure
Product Name:1,2,3-Benzenetriol,4-nitro-
CAS No:76088-63-6
MF:C6H5NO5
MW:171.107601881027
CID:560920
PubChem ID:5324734
Update Time:2025-04-19
1,2,3-Benzenetriol,4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzenetriol,4-nitro-
- 4-nitro-1,2,3-trimethoxybenzene
- 4-nitropyrogallol
- 4-Nitro-1.2.3-trihydroxy-benzol
- 4-Nitro-pyrogallol (2,3,4-Trihydroxy-nitrobenzol)
- 4-nitrobenzene-1,2,3-triol
- 76088-63-6
- SCHEMBL351534
- InChI=1/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10
-
- Inchi： 1S/C6H5NO5/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,8-10H
- InChI Key： FPYOMUFYEZASGS-UHFFFAOYSA-N
- SMILES： OC1C(=C(C=CC=1[N+](=O)[O-])O)O
Computed Properties
- Exact Mass: 171.01700
- Monoisotopic Mass: 171.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.51000
- LogP: 1.23480
1,2,3-Benzenetriol,4-nitro- Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1,2,3-Benzenetriol,4-nitro- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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